Cas no 37385-01-6 (8-Quinolinamine,N-(phenylmethyl)-)

• Product Name: 8-Quinolinamine,N-(phenylmethyl)-
• CAS No: 37385-01-6
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 304201
• PubChem ID: 9794669
• Update Time: 2025-04-19

8-Quinolinamine,N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine,N-(phenylmethyl)-
• 8-BENZYLAMINOQUINOLINE
• N-benzylquinolin-8-amine
• 8-(Benzylamino)quinoline
• 8-Quinolinamine,N-(phenylmethyl)
• benzyl-quinolin-8-yl-amine
• N-benzyl-8-quinolinamine
• AKOS000230105
• 4-ETHYLSULFINYLPHENYLBORONICACID
• SCHEMBL8053546
• 37385-01-6
• DTXSID20430805
• FT-0621507
• G64310
• DB-049101
• MFCD02179806

• Inchi： 1S/C16H14N2/c1-2-6-13(7-3-1)12-18-15-10-4-8-14-9-5-11-17-16(14)15/h1-11,18H,12H2
• InChI Key： NECSJPFLHHVBGI-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 234.11600
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 406.64°C at 760 mmHg
• Flash Point: 199.729°C
• Refractive Index: 1.702
• PSA: 24.92000
• LogP: 3.91990